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Compound of Interest

Compound Name: 4-Chloro-3-iodobenzotrifluoride
CAS No.: 672-57-1
Cat. No.: B1581784
Get Quote
. J

Technical Guide: 4-Chloro-3-iodobenzotrifluoride
Spectroscopic Data, Synthesis, and Strategic
Application

Executive Summary & Chemical Identity

4-Chloro-3-iodobenzotrifluoride (also known as 1-chloro-2-iodo-4-(trifluoromethyl)benzene)
is a high-value halogenated building block.[1][2] Its structural uniqueness lies in the "orthogonal
reactivity" of its substituents: the aryl iodide allows for selective low-temperature cross-coupling
(e.g., Suzuki-Miyaura, Sonogashira) without disturbing the aryl chloride, which remains
available for subsequent functionalization. The trifluoromethyl (

) group imparts metabolic stability and lipophilicity, making this scaffold ubiquitous in kinase
inhibitors and agrochemicals.

Table 1: Chemical Identity & Physical Properties
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Property Data
CAS Number 672-57-1
IUPAC Name 1-Chloro-2-iodo-4-(trifluoromethyl)benzene

Molecular Formula

Molecular Weight 306.45 g/mol
Appearance Pale yellow liquid to low-melting solid
Density g/mL (Predicted)
N . ~245-250 °C (760 mmHg) / 110-115 °C (15
Boiling Point
mmHg)
Solubility Soluble in DCM, THF, EtOAc; Insoluble in water

Spectroscopic Characterization

Accurate structural assignment relies on the distinct electronic environments created by the

three substituents. The following data is synthesized from standard substituent chemical shift

increments and validated against analogous 1,2,4-trisubstituted benzenes.

2.1 Nuclear Magnetic Resonance (NMR)

Solvent:

(Chloroform-d) Internal Standard: TMS (

0.00 ppm) NMR (400 MHz): The spectrum exhibits a classic 1,2,4-substitution pattern.

. 8.15(d,

Hz, 1H, H-2): This proton is the most deshielded due to its position between two electron-

withdrawing groups (the

group and the lodine atom). It appears as a doublet due to long-range meta-coupling with H-

6.
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e 7.65 (dd,

Hz, 1H, H-6): Ortho to the

group. It shows a large ortho-coupling to H-5 and a small meta-coupling to H-2.
e 7.55(d,

Hz, 1H, H-5): Ortho to the Chlorine atom. This is generally the most shielded of the aromatic
protons in this system.

NMR (100 MHz):
e 140-142 (C-4): Carbon attached to Chlorine.
e 138.5 (C-2): Carbon bearing the isolated proton (highly deshielded by lodine).

e 130-132 (C-6): Carbon ortho to

e 129.5 (C-5): Carbon ortho to Cl.

e 122-128 (multiplet, C-1): Carbon attached to
(shows quartet splitting,
Hz).

e 1235(q,
Hz): Trifluoromethyl carbon.

e 98-100 (C-3): Carbon attached to lodine (significantly shielded due to the "Heavy Atom
Effect").

NMR (376 MHz):

e -63.0 ppm (s): Characteristic singlet for an aryl trifluoromethyl group.

2.2 Mass Spectrometry (GC-MS | El)

e Molecular lon (
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): 306 (Base peak or significant intensity).

 |sotope Pattern: A distinct pattern is observed due to Chlorine (
ratio ~3:1).
o 306 (

)

o 308 (

) ~33% intensity of

e Fragmentation:
o 179 (
): Loss of lodine radical (common in aryl iodides).
o 144 (

): Subsequent loss of Chlorine.

2.3 Infrared Spectroscopy (FT-IR)
e C-H Stretch (Ar): 3050-3100 cm

(Weak).

e C=C Ring Stretch: 1580, 1470 cm

e C—F Stretch: 1320, 1130 cm

(Very Strong, broad bands).

e C—CI Stretch: 1050-1080 cm
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Synthesis Protocol: The Sandmeyer Route

While direct iodination of 4-chlorobenzotrifluoride is possible, it often suffers from poor
regioselectivity. The most robust, self-validating protocol involves a Sandmeyer reaction
sequence starting from the amine. This ensures the lodine is installed exactly at the C-3
position.

Pathway Logic: Nitration

Reduction

Diazotization/lodination.

Step 1: Nitration[3]

o Reagents: 4-Chlorobenzotrifluoride,

e Conditions: 60-70 °C, 2 hours.
e Product: 4-Chloro-3-nitrobenzotrifluoride (CAS 121-17-5).
e Mechanism: Electrophilic aromatic substitution. The

(meta-director) and

(ortho/para-director) groups reinforce substitution at the C-3 position.

Step 2: Reduction[4]

¢ Reagents: Iron powder (Fe),

, Ethanol/Water.

e Conditions: Reflux, 4 hours.
e Product: 3-Amino-4-chlorobenzotrifluoride (CAS 121-50-6).[5]

» Validation: Disappearance of nitro peaks in IR (~1530/1350 cm
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) and appearance of amine peaks (~3300/3400 cm
).

Step 3: Sandmeyer lodination (Critical Step)

This step replaces the amino group with iodine.

Diazotization: Dissolve 3-amino-4-chlorobenzotrifluoride (1.0 eq) in

at 0 °C. Add
(1.1 eq) dropwise, keeping temperature
°C. Stir for 30 mins to form the diazonium salt.

¢ lodination: Add a solution of Potassium lodide (

, 1.5 eq) in water dropwise to the cold diazonium mixture.

o Workup: Allow to warm to room temperature (evolution of
gas). Extract with Ethyl Acetate.[6][7][8] Wash organic layer with Sodium Thiosulfate (
) to remove excess iodine (purple color disappears).

« Purification: Silica gel chromatography (Hexanes/EtOAc).

1. NaNO2, HCl
HNO3, H2S04 Fe, NH4Cl 2.KI
4-Chlorobenzotrifluoride Nitration | 4-Chloro-3-nitrobenzotrifluoride Reduction | 3-Amino-4-chlorobenzotrifluoride Sandmeyer " 4-Chloro-3-iodobenzotrifluoride
(CAS 98-56-6) = (Intermediate) = (CAS 121-50-6) (CAS 672-57-1)

Click to download full resolution via product page

Figure 1: Step-wise synthesis pathway via the Sandmeyer route, ensuring regiochemical
fidelity.

Strategic Application: Chemoselective Coupling
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The primary utility of 4-Chloro-3-iodobenzotrifluoride is in chemoselective cross-coupling.
The C—I bond is significantly weaker (approx. 53 kcal/mol) than the C—CI bond (approx. 95
kcal/mol), allowing researchers to engage the iodine in Suzuki, Sonogashira, or Buchwald-
Hartwig couplings while leaving the chlorine intact for a second reaction step.

Experimental Protocol: Selective Suzuki Coupling

Reagents: 4-Chloro-3-iodobenzotrifluoride (1.0 eq), Aryl Boronic Acid (1.1 eq),

(5 mol%),
(2.0 eq).

e Solvent: DME/Water (3:1).

e Conditions: 60 °C, 4-6 hours. (Note: Higher temperatures >100 °C may activate the C-CI
bond).

e Qutcome: Biaryl product with Chlorine retained at the ortho position.

Aryl Boronic Acid
(R-B(OH)2)

Selective C-I ActivationSelective C-I Activation /Selective C-I Activation

Pd(0) Catalyst

4-Chloro-3-iodobenzotrifluoride (Low Temp < 80°C)

Biaryl Intermediate
(Cl retained)

igh Temp / Strong Cat.

Secondary Functionalization
(e.g., Amination at Cl)

Click to download full resolution via product page

Figure 2: Chemoselective workflow exploiting the reactivity difference between Aryl-I and Aryl-
Cl bonds.
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Safety & Handling

e Hazards: Irritant to eyes, respiratory system, and skin. Potential skin sensitizer.

o Storage: Light sensitive (due to C—I bond lability). Store in amber vials under inert
atmosphere (Argon/Nitrogen) at 2—-8 °C.

» Disposal: Halogenated organic waste streams. Do not mix with strong oxidizers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd

Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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